Lactupicrin
Lactupicrin
[9-(hydroxymethyl)-6-methyl-3-methylidene-2,7-dioxo-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-4-yl] 2-(4-hydroxyphenyl)acetate is a natural product found in Cichorium endivia, Cichorium intybus, and Cichorium pumilum with data available.
Brand Name:
Vulcanchem
CAS No.:
65725-11-3
VCID:
VC21182084
InChI:
InChI=1S/C23H22O7/c1-11-7-17(29-18(27)8-13-3-5-15(25)6-4-13)20-12(2)23(28)30-22(20)21-14(10-24)9-16(26)19(11)21/h3-6,9,17,20-22,24-25H,2,7-8,10H2,1H3
SMILES:
CC1=C2C(C3C(C(C1)OC(=O)CC4=CC=C(C=C4)O)C(=C)C(=O)O3)C(=CC2=O)CO
Molecular Formula:
C23H22O7
Molecular Weight:
410.4 g/mol
Lactupicrin
CAS No.: 65725-11-3
Cat. No.: VC21182084
Molecular Formula: C23H22O7
Molecular Weight: 410.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | [9-(hydroxymethyl)-6-methyl-3-methylidene-2,7-dioxo-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-4-yl] 2-(4-hydroxyphenyl)acetate is a natural product found in Cichorium endivia, Cichorium intybus, and Cichorium pumilum with data available. |
|---|---|
| CAS No. | 65725-11-3 |
| Molecular Formula | C23H22O7 |
| Molecular Weight | 410.4 g/mol |
| IUPAC Name | [9-(hydroxymethyl)-6-methyl-3-methylidene-2,7-dioxo-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-4-yl] 2-(4-hydroxyphenyl)acetate |
| Standard InChI | InChI=1S/C23H22O7/c1-11-7-17(29-18(27)8-13-3-5-15(25)6-4-13)20-12(2)23(28)30-22(20)21-14(10-24)9-16(26)19(11)21/h3-6,9,17,20-22,24-25H,2,7-8,10H2,1H3 |
| Standard InChI Key | UMVSOHBRAQTGQI-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C2[C@@H]([C@@H]3[C@@H]([C@H](C1)OC(=O)CC4=CC=C(C=C4)O)C(=C)C(=O)O3)C(=CC2=O)CO |
| SMILES | CC1=C2C(C3C(C(C1)OC(=O)CC4=CC=C(C=C4)O)C(=C)C(=O)O3)C(=CC2=O)CO |
| Canonical SMILES | CC1=C2C(C3C(C(C1)OC(=O)CC4=CC=C(C=C4)O)C(=C)C(=O)O3)C(=CC2=O)CO |
| Melting Point | 132 - 178 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator